Cas no 29486-87-1 (Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI)
• CAS No: 29486-87-1
• MF: C₂₀H₂₅BrN₆O₁₁P₂
• MW: 667.297625303268
• CID: 270031
• PubChem ID: 193654
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI)
• 29486-87-1
• 3-Bppapp
• 5'-o-{[({3-[3-(bromoacetyl)pyridinium-1-yl]propoxy}phosphinato)oxy](hydroxy)phosphoryl}adenosine
• Adenosine 5'-(trihydrogen diphosphate), mono(3-(3-(bromoacetyl)pyridino)propyl) ester, hydroxide, inner salt
• 3-((3-Bromoacetylpyridinio)propyl)adenosine pyrophosphate
• 349099-89-4
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 3-[3-(2-bromoacetyl)pyridin-1-ium-1-yl]propyl phosphate
• DTXSID00276723

• Inchi： 1S/C20H25BrN6O11P2/c21-7-13(28)12-3-1-4-26(8-12)5-2-6-35-39(31,32)38-40(33,34)36-9-14-16(29)17(30)20(37-14)27-11-25-15-18(22)23-10-24-19(15)27/h1,3-4,8,10-11,14,16-17,20,29-30H,2,5-7,9H2,(H3-,22,23,24,31,32,33,34)/t14-,16-,17-,20-/m1/s1
• InChI Key： DGUCVAXIFNJSTB-WVSUBDOOSA-N
• SMILES： BrCC(C1=CC=C[N+](=C1)CCCOP(=O)([O-])OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)=O

Computed Properties

• Exact Mass: 666.02415
• Monoisotopic Mass: 666.02399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 245Ų

Experimental Properties

• PSA: 245.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates